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Tert-Butyl pitavastatin Tert-Butyl pitavastatin
Brand Name: Vulcanchem
CAS No.: 586966-54-3
VCID: VC0153524
InChI: InChI=1S/C29H32FNO4/c1-29(2,3)35-26(34)17-22(33)16-21(32)14-15-24-27(18-10-12-20(30)13-11-18)23-6-4-5-7-25(23)31-28(24)19-8-9-19/h4-7,10-15,19,21-22,32-33H,8-9,16-17H2,1-3H3/b15-14+/t21-,22-/m1/s1
SMILES: CC(C)(C)OC(=O)CC(CC(C=CC1=C(C2=CC=CC=C2N=C1C3CC3)C4=CC=C(C=C4)F)O)O
Molecular Formula: C29H32FNO4
Molecular Weight: 477.6 g/mol

Tert-Butyl pitavastatin

CAS No.: 586966-54-3

Reference Standards

VCID: VC0153524

Molecular Formula: C29H32FNO4

Molecular Weight: 477.6 g/mol

Tert-Butyl pitavastatin - 586966-54-3

CAS No. 586966-54-3
Product Name Tert-Butyl pitavastatin
Molecular Formula C29H32FNO4
Molecular Weight 477.6 g/mol
IUPAC Name tert-butyl (E,3R,5S)-7-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]-3,5-dihydroxyhept-6-enoate
Standard InChI InChI=1S/C29H32FNO4/c1-29(2,3)35-26(34)17-22(33)16-21(32)14-15-24-27(18-10-12-20(30)13-11-18)23-6-4-5-7-25(23)31-28(24)19-8-9-19/h4-7,10-15,19,21-22,32-33H,8-9,16-17H2,1-3H3/b15-14+/t21-,22-/m1/s1
Standard InChIKey RCARMBIYAHBUHR-UQECUQMJSA-N
Isomeric SMILES CC(C)(C)OC(=O)C[C@@H](C[C@@H](/C=C/C1=C(C2=CC=CC=C2N=C1C3CC3)C4=CC=C(C=C4)F)O)O
SMILES CC(C)(C)OC(=O)CC(CC(C=CC1=C(C2=CC=CC=C2N=C1C3CC3)C4=CC=C(C=C4)F)O)O
Canonical SMILES CC(C)(C)OC(=O)CC(CC(C=CC1=C(C2=CC=CC=C2N=C1C3CC3)C4=CC=C(C=C4)F)O)O
PubChem Compound 10299312
Last Modified Nov 11 2021
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